(4-Methoxyphenyl)(2-toluidino)acetonitrile

• Molecular Formula: C16H16N2O
• Molecular Weight: 252.31 g/mol
• IUPAC Name: 2-(4-methoxyphenyl)-2-(2-methylanilino)acetonitrile
• InChI: InChI=1S/C16H16N2O/c1-12-5-3-4-6-15(12)18-16(11-17)13-7-9-14(19-2)10-8-13/h3-10,16,18H,1-2H3
• InChI Key: VVKMAVNKLAFJPG-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1NC(C#N)C2=CC=C(C=C2)OC

Description

(4-Methoxyphenyl)(2-toluidino)acetonitrile, also known as MPTA, is a chemical compound that has been widely used in scientific research due to its unique properties. MPTA is a nitrile derivative of 4-methoxyphenyl acetic acid and 2-toluidine, which are both widely used in organic synthesis.

Mechanism of Action

The mechanism of action of (4-Methoxyphenyl)(2-toluidino)acetonitrile is not fully understood, but it is believed to act as an inhibitor of monoamine oxidase (MAO). MAO is an enzyme that breaks down neurotransmitters such as dopamine, serotonin, and norepinephrine in the brain. Inhibition of MAO leads to an increase in the levels of these neurotransmitters, which can have antidepressant and anxiolytic effects.
Biochemical and Physiological Effects:
(4-Methoxyphenyl)(2-toluidino)acetonitrile has been shown to have antidepressant and anxiolytic effects in animal studies. (4-Methoxyphenyl)(2-toluidino)acetonitrile has also been shown to have antinociceptive effects, meaning it can reduce pain sensitivity. (4-Methoxyphenyl)(2-toluidino)acetonitrile has been shown to increase the levels of dopamine, serotonin, and norepinephrine in the brain, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

(4-Methoxyphenyl)(2-toluidino)acetonitrile has several advantages for lab experiments, including its ease of synthesis, high purity, and low toxicity. However, (4-Methoxyphenyl)(2-toluidino)acetonitrile has some limitations, including its limited solubility in water and its instability under acidic conditions.

Future Directions

There are several future directions for research on (4-Methoxyphenyl)(2-toluidino)acetonitrile. One direction is the synthesis of new compounds based on (4-Methoxyphenyl)(2-toluidino)acetonitrile with potential biological activities. Another direction is the design of new metal complexes with potential applications in catalysis and medicinal chemistry. Further studies are needed to fully understand the mechanism of action of (4-Methoxyphenyl)(2-toluidino)acetonitrile and its potential therapeutic applications.

Synthesis Methods

The synthesis of (4-Methoxyphenyl)(2-toluidino)acetonitrile involves the reaction of 4-methoxyphenyl acetic acid with 2-toluidine in the presence of thionyl chloride and acetonitrile. The reaction produces (4-Methoxyphenyl)(2-toluidino)acetonitrile as a white crystalline solid with a melting point of 90-92°C. The purity of (4-Methoxyphenyl)(2-toluidino)acetonitrile can be confirmed by nuclear magnetic resonance (NMR) spectroscopy.

Scientific Research Applications

(4-Methoxyphenyl)(2-toluidino)acetonitrile has been used in various scientific research applications, including the synthesis of new compounds, drug discovery, and biological studies. (4-Methoxyphenyl)(2-toluidino)acetonitrile has been used as a starting material for the synthesis of novel compounds with potential biological activities. (4-Methoxyphenyl)(2-toluidino)acetonitrile has also been used as a ligand for the design of new metal complexes with potential applications in catalysis and medicinal chemistry.